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Compound of Interest

Compound Name:
2-Chloro-4-methylphenylboronic

acid

Cat. No.: B125789 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-4-methylphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Chloro-4-
methylphenylboronic acid, ensuring the well-being of laboratory personnel and compliance

with safety standards. Adherence to these protocols is essential for mitigating risks associated

with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Chloro-4-methylphenylboronic acid is classified as a hazardous substance that can cause

skin and serious eye irritation.[1][2][3][4][5] Proper personal protective equipment is mandatory

to minimize exposure and ensure personal safety.

Summary of Required Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

a face shield worn over safety

glasses.[2][5][6][7]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

[2][3][4][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a flame-

resistant lab coat that covers

the arms and fastens in the

front.[2][6][8][9]

Prevents skin contact, which

can cause irritation.[1][2][3][4]

[5]

Respiratory Protection

A NIOSH/MSHA-approved

respirator is recommended if

dust or aerosols are generated

or if exposure limits are

exceeded.[2][6]

Prevents respiratory tract

irritation.[6]

Footwear Closed-toe shoes.[9]
Protects feet from spills and

falling objects.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 2-Chloro-4-methylphenylboronic acid is crucial for

laboratory safety. The following workflow outlines the key steps to be followed.
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Workflow for Handling 2-Chloro-4-methylphenylboronic Acid

Receiving and Inspection

Proper Storage

Inspect container for damage

Safe Handling and Use

Use in a well-ventilated area

Waste Collection

Segregate hazardous waste

Disposal

Follow regulatory guidelines

Click to download full resolution via product page

Caption: Standard workflow for the safe handling of 2-Chloro-4-methylphenylboronic acid in

a laboratory setting.

Step-by-Step Guidance:

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leaks.[9] Ensure the label is intact and clearly identifies the contents and

associated hazards.
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Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

area.[1][10] Keep it away from incompatible materials such as strong oxidizing agents.[7][11]

Handling and Use:

All handling of 2-Chloro-4-methylphenylboronic acid should be conducted in a certified

chemical fume hood to ensure adequate ventilation.[6][8][10]

Avoid the formation and inhalation of dust and aerosols.[10]

Wear the appropriate PPE as detailed in the table above.

Wash hands thoroughly with soap and water after handling and before breaks.[8] Do not

eat, drink, or smoke in the laboratory.[8]

Spill Management:

Small Spills: In the event of a small spill, use an inert absorbent material like sand or

vermiculite to contain it.[8] Avoid raising dust.[8]

Large Spills: For larger spills, evacuate the area immediately and alert laboratory

personnel.[9]

In either case, ensure the area is well-ventilated if it is safe to do so.[8]

Disposal Plan
All waste containing 2-Chloro-4-methylphenylboronic acid, including contaminated PPE and

empty containers, must be treated as hazardous waste.

Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container

for hazardous waste.[8] Do not mix with other waste.

Disposal: Dispose of all chemical waste in strict accordance with federal, state, and local

regulations.[8] Do not pour waste down the drain.[8] Contaminated materials should be

disposed of through an approved waste disposal facility.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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